2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride

• IUPAC Name: 2-amino-5-(2-aminoimidazol-1-yl)pentanoic acid;dihydrochloride
• InChI: InChI=1S/C8H14N4O2.2ClH/c9-6(7(13)14)2-1-4-12-5-3-11-8(12)10;;/h3,5-6H,1-2,4,9H2,(H2,10,11)(H,13,14);2*1H
• InChI Key: QNMDYQNFZCCHLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N1)N)CCCC(C(=O)O)N.Cl.Cl
• Molecular Formula: C8H16Cl2N4O2
• Molecular Weight: 271.14 g/mol

Description

2-Amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride, commonly referred to as 2-Amino-5-imidazolepentanoic acid dihydrochloride (AIPD), is a synthetic organic compound that is widely used in the field of scientific research. AIPD is a white crystalline solid with a molecular weight of 330.6 g/mol and is soluble in water and ethanol. AIPD is a versatile compound that can be used as a reagent in various biochemical and physiological experiments.

Scientific Research Applications

2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has numerous applications in scientific research. It is used in the study of enzyme kinetics, protein folding and structure, and the regulation of gene expression. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride is also used in the study of membrane proteins, as it can be used as a probe for studying the interactions between these proteins and their environment. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride is also used in the study of protein-DNA interactions, as it can be used to measure the binding affinity of DNA-binding proteins.

Mechanism of Action

2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride acts as an inhibitor of enzymes, such as serine proteases, cysteine proteases, and tyrosine kinases. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride binds to the active site of the enzyme, preventing it from binding to its substrate and thus inhibiting its activity. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride also binds to the allosteric sites of enzymes, resulting in a decrease in their catalytic activity.
Biochemical and Physiological Effects
2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has also been shown to inhibit the growth of certain types of bacteria and fungi. In addition, 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and can be easily synthesized. It is also a stable compound and does not react with other compounds. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride is also a versatile compound and can be used in a variety of experiments. However, 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has some limitations for use in laboratory experiments. It has limited solubility in water and is not very soluble in organic solvents. In addition, 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has a relatively low molecular weight, which can make it difficult to work with.

Future Directions

2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride has a wide range of applications in scientific research and has the potential to be used in many more experiments. Future research could focus on the use of 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride in the study of enzyme kinetics, protein folding and structure, and the regulation of gene expression. In addition, future research could focus on the use of 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride in the study of membrane proteins and protein-DNA interactions. 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride could also be used to study the effects of drugs and other compounds on enzyme activity and the regulation of gene expression. Finally, 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride could be used to study the effects of environmental factors, such as temperature, pH, and light, on enzyme activity and gene expression.

Synthesis Methods

2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride can be synthesized in a two-step process. The first step involves the reaction of 2-amino-1H-imidazole with pentanoic acid in the presence of an acid catalyst to form the intermediate 2-amino-5-imidazolepentanoic acid. The second step involves the reaction of the intermediate with hydrochloric acid to form 2-amino-5-(2-amino-1H-imidazol-1-yl)pentanoic acid dihydrochloride.